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Get Quote

One of the most well-defined biological research applications for 4-Hexen-3-one is its role as a urease

inhibitor. The following protocol is based on the research use described by MedChemExpress [1].

Objective: To evaluate the inhibitory effect of 4-Hexen-3-one on urease activity and its consequent

impact on the growth of Helicobacter pylori strains.
Materials:

Test Compound: 4-Hexen-3-one (CAS 2497-21-4) [1].
Bacterial Strains: H. pylori strain ATCC 43526 and triple drug-resistant (TDR) H. pylori strains

[1].
Assay Kit/Reagents: Urease activity assay kit.

Equipment: Standard cell culture lab equipment, spectrophotometer.
Procedure:

Cell Culture: Grow H. pylori strains under standard appropriate conditions.
Compound Treatment: Treat the bacterial cultures with varying concentrations of 4-Hexen-3-
one.
Growth Inhibition Assessment: Measure the growth of H. pylori after treatment with the

compound, for example, by measuring optical density (OD) or using colony-forming unit (CFU)
counts [1].

Urease Activity Measurement: Following the treatment, lyse the bacterial cells and use a
urease activity assay kit to quantitatively determine the enzymatic activity. Compare the activity

in treated groups against a control group (without the compound) [1].
Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for urease inhibition

and the minimum inhibitory concentration (MIC) for bacterial growth.

The experimental workflow for this assay can be visualized as follows:
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Quantitative Data Summary

The table below consolidates key physicochemical, safety, and market data for 4-Hexen-3-one to aid in

experimental planning.

Property / Metric Value / Specification Source / Context

Molecular Formula C₆H₁₀O [2] [3]
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Property / Metric Value / Specification Source / Context

Molecular Weight 98.14-98.16 g/mol [2] [3] [4]

Boiling Point 135-137 °C (lit.) [2] [3] [5]

Density 0.858 g/mL at 25 °C [2]

Flash Point 34 °C (closed cup) [2] [3] [5]

Purity Available from ≥92% to 98% [2] [3] [5]

Safety (GHS) H226, H302, H315, H319, H335 [3]

Market Size (2024) USD 65 Million [6]

Projected Market (2033) USD 110 Million [6]

Growth Rate (CAGR) 6.0% (2026-2033) [6]

Application Notes for Researchers

Handling and Storage: 4-Hexen-3-one is a flammable liquid and harmful if swallowed. It may

cause skin and eye irritation. It must be handled in a well-ventilated area, preferably inside a fume
hood, while wearing appropriate personal protective equipment (PPE) including gloves and safety

glasses. It should be stored in a sealed container in a cool, well-ventilated place, away from heat and
ignition sources [2] [3].

Supplier Considerations: The compound is available from several major chemical suppliers,
including Sigma-Aldrich (SAFC), Thermo Fisher Scientific, and Alfa Aesar, among others [6] [5].

Researchers should confirm the grade (e.g., food, cosmetic, pharmaceutical) and purity required for
their specific application.

Information Gap on Synthesis Protocols: While a patent (CN103030541A) describes a production
method using catalytic dehydration of 4-hydroxy-3-hexanone with a WO₃/ZrO₂-SiO₂ catalyst [7], the

search results do not provide detailed, lab-scale synthetic procedures suitable for an application note
protocol.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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